Cas no 7670-94-2 (Phosphonic acid, phenyl-, mono(1-methylethyl) ester)

• Product name: Phosphonic acid, phenyl-, mono(1-methylethyl) ester
• CAS No: 7670-94-2
• MF: C₉H₁₃O₃P
• MW: 199.16358
• CID: 537364
• PubChem ID: 71403458

Phosphonic acid, phenyl-, mono(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, phenyl-, mono(1-methylethyl) ester
• phenyl(propan-2-yloxy)phosphinate
• DTXSID20824366
• Propan-2-yl phenylphosphonate
• 7670-94-2

• Inchi： InChI=1S/C9H13O3P/c1-8(2)12-13(10,11)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,10,11)/p-1
• InChI Key： AMMLGNMMJIYCGG-UHFFFAOYSA-M
• SMILES： CC(C)OP(=O)(C1=CC=CC=C1)[O-]

Computed Properties

• Exact Mass: 199.05246
• Monoisotopic Mass: 199.05240624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.36